Cas no 1321-65-9 (Naphthalene, trichloro-)

• Product Name: Naphthalene, trichloro-
• CAS No: 1321-65-9
• MF: C₁₀H₅Cl₃
• MW: 231.505699872971
• CID: 153813
• PubChem ID: 524223
• Update Time: 2025-04-19

Naphthalene, trichloro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, trichloro-
• trichloronaphthalene
• Naphthalene,trichloro
• Trichloronaphthanalene
• trichloro-naphthalen
• nibren
• nibren wax
• seekay wax
• Naphthalene, 1,2,3-trichloro-
• DTXSID80198454
• QEPTXDCPBXMWJC-UHFFFAOYSA-N
• Trichlornaphthalin
• 50402-52-3
• Naphthalene, 1,2,3-trichloro
• SCHEMBL1039782
• C10H5Cl3
• 1,2,3-Trichloronaphthalene
• 1321-65-9
• NS00098504
• naphthalene,trichloro-

• Inchi： 1S/C10H5Cl3/c11-8-5-6-3-1-2-4-7(6)9(12)10(8)13/h1-5H
• InChI Key： QEPTXDCPBXMWJC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C2C=CC=CC2=1)Cl)Cl

Computed Properties

• Exact Mass: 229.94600
• Monoisotopic Mass: 229.945683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5800
• Melting Point: 92.8°C
• Boiling Point: 301.08°C (rough estimate)
• Refractive Index: 1.6030 (estimate)
• PSA: 0.00000
• LogP: 4.80000